![molecular formula C11H20N2O2 B1442357 tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate CAS No. 1158749-79-1](/img/structure/B1442357.png)
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
Overview
Description
“tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate” is a chemical compound with the molecular formula C11H20N2O2 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a spirocyclic core with two nitrogen atoms and a tert-butyl carboxylate group .Physical And Chemical Properties Analysis
“this compound” is a solid substance at room temperature . It has a molecular weight of 212.29 g/mol . The compound should be stored in a refrigerator .Scientific Research Applications
Supramolecular Arrangements in Cyclohexane Derivatives
Research on cyclohexane derivatives, including compounds like tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate, has explored their supramolecular arrangements. A study by Graus et al. (2010) discussed the relationship between molecular and crystal structures in cyclohexane-5-spirohydantoin derivatives, emphasizing the role of substituents in supramolecular arrangements (Graus et al., 2010).
Alkylation of Diazaspiro Octane Derivatives
Brabander and Wright (1965) described the synthesis of tert-aminoalkoxy and tert-aminoalkyl derivatives of 6-aryl-6,7-diazaspiro[3.4]octane, highlighting the versatility in producing isomeric forms of these compounds (Brabander & Wright, 1965).
Stereochemical Analysis of SpiroLactams
The synthesis of 1-(tert-butoxycarbonyl)-7-[1-(tert-butoxycarbonyl)-3-methylbutyl]-6-oxo-1,7-diazaspiro[4.5]decanes for peptide synthesis has been explored, with a focus on their conformational analysis as mimetics of specific peptide structures (Fernandez et al., 2002).
Synthesis of Novel Bifunctional Compounds
Meyers et al. (2009) reported on the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to this compound, demonstrating its utility in creating novel compounds with applications in diverse chemical spaces (Meyers et al., 2009).
Assignment of Relative Configuration in Spirodecanes
A study by Guerrero-Alvarez et al. (2004) on the relative configuration of 1,4‐diazaspiro[4.5]decanes and related compounds provided insights into their stereochemistry, which is crucial for understanding the properties and potential applications of these molecules (Guerrero-Alvarez et al., 2004).
Safety and Hazards
properties
IUPAC Name |
tert-butyl 1,7-diazaspiro[3.4]octane-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-5-11(8-13)4-6-12-11/h12H,4-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXUGSDLGHNRSJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)CCN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20704073 |
Source
|
| Record name | tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20704073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1158749-79-1 |
Source
|
| Record name | 1,1-Dimethylethyl 1,6-diazaspiro[3.4]octane-6-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1158749-79-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20704073 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,6-Dichloro-2-hydroxybenzoic-[13C6] Acid](/img/structure/B1442280.png)
![(S)-(6,7-Dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-5-yl)methanol](/img/structure/B1442292.png)
